Cas no 1261861-28-2 (3-Chloro-2'-iso-butylpropiophenone)

• Product Name: 3-Chloro-2'-iso-butylpropiophenone
• CAS No: 1261861-28-2
• MF: C₁₃H₁₇ClO
• MW: 224.726483106613
• CID: 4938519
• Update Time: 2025-11-01

3-Chloro-2'-iso-butylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2'-iso-butylpropiophenone

• Inchi： 1S/C13H17ClO/c1-10(2)9-11-5-3-4-6-12(11)13(15)7-8-14/h3-6,10H,7-9H2,1-2H3
• InChI Key： TWAAMTXMRAZYIQ-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC=CC=1CC(C)C)=O

Computed Properties

• Exact Mass: 224.0967929 g/mol
• Monoisotopic Mass: 224.0967929 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 224.72
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 3-Chloro-2'-iso-butylpropiophenone

Introduction to 3-Chloro-2'-iso-butylpropiophenone (CAS No. 1261861-28-2) in Modern Chemical Research

3-Chloro-2'-iso-butylpropiophenone, identified by the Chemical Abstracts Service Number (CAS No.) 1261861-28-2, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and chemical synthesis. This compound, characterized by its chlorinated aromatic structure and propiophenone moiety, serves as a crucial intermediate in the development of various bioactive molecules. Its unique chemical properties make it particularly valuable in synthetic pathways, enabling the construction of complex molecular frameworks with high precision.

The structural motif of 3-Chloro-2'-iso-butylpropiophenone consists of a benzene ring substituted with a chlorine atom at the 3-position and an isobutyl group at the 2'-position, linked to a propiophenone functional group. This arrangement imparts distinct reactivity, making it an attractive candidate for further functionalization. The presence of the chloro group enhances electrophilic aromatic substitution reactions, while the isobutyl side chain provides steric and electronic influences that can be leveraged in designing tailored synthetic strategies.

In recent years, advancements in medicinal chemistry have highlighted the importance of 3-Chloro-2'-iso-butylpropiophenone as a building block for drug discovery. Its incorporation into pharmacophores has been explored in the development of novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in synthesizing inhibitors of enzymes involved in metabolic pathways, showcasing its potential in addressing conditions such as diabetes and hyperlipidemia. The compound's ability to undergo selective modifications allows researchers to fine-tune its properties, optimizing bioavailability and efficacy.

One of the most compelling aspects of 3-Chloro-2'-iso-butylpropiophenone is its role in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental to constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). The chloro substituent facilitates palladium-catalyzed transformations, enabling the introduction of aryl or heteroaryl groups at specific positions. This capability has been exploited in creating complex molecules with desired pharmacological profiles.

Recent research has also explored the applications of 3-Chloro-2'-iso-butylpropiophenone in polymer chemistry and material science. Its aromatic core and reactive sites make it suitable for synthesizing functional polymers with enhanced thermal stability and mechanical strength. These materials find applications in coatings, adhesives, and advanced composites, where precise molecular architecture is critical. The compound's versatility underscores its importance beyond traditional pharmaceutical applications.

The synthesis of 3-Chloro-2'-iso-butylpropiophenone itself is a testament to modern synthetic methodologies. Techniques such as Friedel-Crafts alkylation followed by chlorination and subsequent functional group transformations highlight the compound's synthetic accessibility. Researchers have optimized these processes to achieve high yields and purity, ensuring that it remains a reliable reagent for industrial-scale production. This accessibility is crucial for maintaining a steady supply chain in drug development programs.

In conclusion, 3-Chloro-2'-iso-butylpropiophenone (CAS No. 1261861-28-2) represents a cornerstone compound in contemporary chemical research. Its unique structural features and reactivity make it indispensable in pharmaceutical synthesis, material science, and polymer chemistry. As research continues to uncover new applications and refine synthetic strategies, this compound will undoubtedly remain at the forefront of innovation. The ongoing exploration of its derivatives and analogs promises further breakthroughs, reinforcing its significance in advancing scientific knowledge and technological development.